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Compound Name: 10-Formyiltetrahydrofolic acid

Cat. No.: B15570931

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Formyltetrahydrofolic acid (10-CHO-THF) is a pivotal intermediate in one-carbon
metabolism, acting as a primary donor of formyl groups for the de novo synthesis of purines,
which are essential building blocks of DNA and RNA.[1] Given its central role in cellular
proliferation, enzymes involved in 10-CHO-THF metabolism are targets for therapeutic
intervention, particularly in oncology. Accurate and reproducible experimental results rely on the
proper preparation and storage of 10-CHO-THF stock solutions, as this molecule is susceptible
to degradation.

These application notes provide detailed protocols for the preparation and storage of 10-
formyltetrahydrofolic acid stock solutions, along with a summary of its stability under various
conditions.

Data Presentation: Stability of 10-
Formyltetrahydrofolic Acid

The stability of 10-formyltetrahydrofolic acid is critically influenced by temperature, pH, light,
and the presence of oxidizing agents. The pteridine ring within its structure is particularly
susceptible to oxidation.
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Quantitative Stability Data

The degradation of 10-formylfolic acid (a related, more oxidized form) has been shown to follow
first-order kinetics. The following table summarizes the degradation rate constants at various
temperatures and pH values.

Degradation Rate
Temperature (°C) pH . Reference
Constant (k, min—?)

100 3 1.8x 1073

100 5 Not Specified
100 7 Not Specified
80 3 Not Specified
80 5 Not Specified
80 7 Not Specified
60 3 Not Specified
60 5 Not Specified
60 7 Not Specified

Note: While the provided search results mention the study of degradation at these conditions,
specific rate constants for all conditions for 10-formyltetrahydrofolic acid were not explicitly
detailed in the snippets. The single data point is for the related 10-formylfolic acid.

Factors Influencing Stability

e pH: 10-Formyltetrahydrofolic acid is highly susceptible to degradation in acidic conditions
(pH < 6.0). At acidic pH, it can be converted to the more stable 5,10-
methenyltetrahydrofolate.[2] It is recommended to prepare solutions in a buffer with a pH
between 7.0 and 8.5.

o Temperature: Elevated temperatures significantly accelerate the degradation of 10-CHO-
THF. Long-term storage should be at -80°C.[3]
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o Light: As with other folate derivatives, 10-CHO-THF is light-sensitive. Exposure to UV and

ambient light should be minimized during handling and storage.

o Oxidation: The tetrahydrofolate moiety is easily oxidized. The use of antioxidants and
deoxygenated solvents is crucial to prevent degradation.[4] In the absence of antioxidants,
10-CHO-THF can be readily oxidized to 10-formyldihydrofolate.[5]

Signaling and Metabolic Pathway Involvement

10-Formyltetrahydrofolate is a key one-carbon donor in the de novo purine biosynthesis
pathway, which is essential for the synthesis of DNA and RNA. It provides the formyl groups for
two steps in the pathway, catalyzed by glycinamide ribonucleotide (GAR) transformylase and
aminoimidazole carboxamide ribonucleotide (AICAR) transformylase.

De Novo Purine Biosynthesis

Multiple
steps

ines (AMP, GMP)
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Caption: Role of 10-Formyl-THF in Purine Biosynthesis.

Experimental Protocols
Protocol 1: Preparation of 10-Formyltetrahydrofolic Acid
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 10-formyltetrahydrofolic

acid. Adjust volumes as needed for different concentrations.

Materials:
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e 10-Formyltetrahydrofolic acid (solid)

¢ Dimethyl sulfoxide (DMSOQO), anhydrous

o 2-mercaptoethanol (BME) or Dithiothreitol (DTT)

o Potassium phosphate buffer (0.1 M, pH 7.4), deoxygenated
» Sterile, amber microcentrifuge tubes

e Argon or nitrogen gas

Procedure:

Work under subdued light: All procedures should be performed with minimal exposure to light
to prevent photodegradation.

o Deoxygenate Buffer: Sparge the 0.1 M potassium phosphate buffer (pH 7.4) with argon or
nitrogen gas for at least 30 minutes to remove dissolved oxygen.

o Prepare Antioxidant Buffer: Add 2-mercaptoethanol to the deoxygenated buffer to a final
concentration of 20 mM. This buffer should be prepared fresh.

e Weigh Compound: In a fume hood, accurately weigh the desired amount of 10-
formyltetrahydrofolic acid powder in a sterile, amber microcentrifuge tube.

e Initial Dissolution: Add a small volume of anhydrous DMSO to the powder to create a slurry.
Gentle vortexing can be used to aid dissolution. For compounds that are difficult to dissolve,
brief sonication in a water bath may be necessary.[6]

 Dilution with Buffer: Slowly add the freshly prepared antioxidant buffer to the DMSO slurry to
reach the final desired concentration (e.g., 10 mM). Vortex gently until the solution is clear.

e Final pH Check: If necessary, check the pH of the final solution and adjust to ~7.4 using
dilute, deoxygenated NaOH or HCI.

 Inert Gas Overlay: Before capping, flush the headspace of the tube with argon or nitrogen
gas.
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 Aliquoting: Immediately aliquot the stock solution into smaller, single-use volumes in amber
microcentrifuge tubes. This prevents multiple freeze-thaw cycles.

o Storage: Store the aliquots at -80°C.

Protocol 2: Storage and Handling of Stock Solutions

Proper storage is critical to maintain the integrity of 10-formyltetrahydrofolic acid stock
solutions.

e Long-term Storage: Aliquots of the stock solution should be stored at -80°C for up to 6
months.[2] Some sources suggest stability for up to one year under these conditions.[3]

o Short-term Storage: For immediate use within a day, solutions can be kept on ice, protected
from light. However, storage at 2-8°C for more than a few hours is not recommended.

» Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this will lead to degradation. Use
single-use aliquots whenever possible.

 Light Protection: Always store solutions in amber or light-blocking containers and handle
them in subdued light.

 Inert Atmosphere: Storing solutions under an inert gas (argon or nitrogen) will minimize
oxidation.[2]

Experimental Workflow and Quality Control

The following workflow outlines the critical steps from receiving the solid compound to having a
guantified, ready-to-use stock solution.
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Caption: Workflow for Preparation and QC of 10-CHO-THF Stock.

Chemical Degradation Pathway
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10-Formyltetrahydrofolate is susceptible to both oxidation and pH-dependent transformations.
Under acidic conditions, it can cyclize to form 5,10-methenyltetrahydrofolate. Oxidation leads to
the formation of 10-formyldihydrofolate and subsequently 10-formylfolic acid.
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Caption: Degradation Pathways for 10-Formyltetrahydrofolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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